Cas no 127346-86-5 (Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,25S)- (9CI))
127346-86-5 structure
Product Name:Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,25S)- (9CI)
CAS No:127346-86-5
MF:C38H54O9
MW:654.829972743988
CID:182997
PubChem ID:6441219
Update Time:2025-04-19
Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,25S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,25S)- (9CI)
- Milbemycin B, 5-O-demethyl-28-deoxy-6,28-epoxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-, (6R,13R,25S)-
- [(4S,5'S,6R,6'S,8R,10E,13S,14E,16E,20R,21R,24S)-6'-[(E)-But-2-en-2-yl]-21,24-dihydroxy-5',11,13,22-tetramethyl-2-oxospiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-12-yl] 2-methylpropanoate
- UK-80695
- UK 80695
- CHEBI:202332
- 127346-86-5
-
- Inchi: 1S/C38H54O9/c1-9-22(4)33-25(7)15-16-37(47-33)19-29-18-28(46-37)14-13-24(6)32(45-35(40)21(2)3)23(5)11-10-12-27-20-43-34-31(39)26(8)17-30(36(41)44-29)38(27,34)42/h9-13,17,21,23,25,28-34,39,42H,14-16,18-20H2,1-8H3/b11-10+,22-9+,24-13+,27-12+/t23-,25-,28+,29-,30?,31+,32?,33+,34+,37+,38+/m0/s1
- InChI Key: XQJPRIJOJVJRFC-VYLBHDSBSA-N
- SMILES: O1[C@@H]2CC=C(C)C([C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=CC(C(=O)O[C@@H](C2)C[C@@]21CC[C@H](C)[C@@H](/C(=C/C)/C)O2)[C@@]43O)O)OC(C(C)C)=O |c:3,11,t:9|
Computed Properties
- Exact Mass: 654.376783
- Monoisotopic Mass: 654.376783
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 47
- Rotatable Bond Count: 4
- Complexity: 1360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
- XLogP3: 4.7
Experimental Properties
- Density: 1.2
- Boiling Point: 787.9°Cat760mmHg
- Flash Point: 238.4°C
- Refractive Index: 1.568
Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,25S)- (9CI) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
127346-86-5 (Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,25S)- (9CI)) Related Products
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